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Compound Focus: Verosudil Hydrochloride

CAS No.: 1414854-44-6
Cat. No.: S546704

Physicochemical Properties of Verosudil

Get Quote

Understanding the basic properties of a compound is the first step in troubleshooting solubility. The table

below summarizes key data for Verosudil free base and its hydrochloride salt.

. Verosudil

Property Verosudil (Free Base) .

Hydrochloride
Molecular Formula C17H17N302S [1] C17H18CIN30O2S [2]
Molecular Weight 327.40 g/mol [3] [1] 363.86 g/mol [2]
CAS Number 1414854-42-4 [3] [1] 1414854-44-6 [2]
Appearance White to light yellow solid powder Information missing

[1]
LogP 0.84 (Predicted) [1] Information missing
Hydrogen Bond Donors 2 [1] [4] Information missing
Hydrogen Bond Acceptors 4 11] [4] Information missing
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. Verosudil
Property Verosudil (Free Base) .
Hydrochloride
Topological Polar Surface Area 93.44 A2 [4] Information missing
(TPSA)

Solubility Data and Formulation Guidance

The following table provides concrete solubility data and formulation suggestions for Verosudil, primarily

for the free base, as reported by suppliers.

Solvent or Solubility / Working . .

. . Notes & Preparation Instructions
Formulation Concentration
DMSO (Stock ~16.7 mg/mL (~50.9 Suitable for preparing concentrated stock
Solution) mM) [3] [1] solutions.
Formulation 1: >1.67 mg/mL (5.10 mM) Prepared in 10% DMSO + 40% PEG300 + 5%
Aqueous Solution [3] [1] Tween-80 + 45% Saline. Add co-solvents

sequentially.

Formulation 2: >1.67 mg/mL (5.10 mM) Prepared in 10% DMSO + 90% (20% SBE-B3-CD in
Aqueous Solution [3][1] Saline).

Formulation 3: Non- > 1.67 mg/mL (5.10 mM)
Aqueous [3]11[1]

Prepared in 10% DMSO + 90% Corn Oil.

The general solubility principles from a study on COX-2 inhibitors suggest that lower alcohols, glycols, and

PEG 400 are often good solvents for poorly soluble drugs. The use of mixed-solvent systems, especially

those with significant polarity differences (e.g., PEG 400-ethanol mixtures), can lead to a marked

enhancement in solubility [5].

Experimental Workflow for Solubility Preparation
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For your experimental work, you can follow the workflow below to prepare a typical aqueous formulation of

Verosudil. This diagram outlines the key steps for preparing "Formulation 1" mentioned above.

(Start: Prepare DMSO Stock]

(Add 100 pL stock to 400 pL PEGBOOJ

(Add 50 pL Tween—80)

Add 450 pL Saline

Final Volume: 1 mL

Click to download full resolution via product page

Frequently Asked Questions

Q1: What is the best way to create a stable aqueous solution of Verosudil for in vive studies? For in

vivo studies, using a pre-optimized co-solvent system is recommended. Formulation 1 (10% DMSO + 40%
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PEG300 + 5% Tween-80 + 45% Saline) is a well-documented and effective choice that yields a clear
solution at a concentration of > 1.67 mg/mL [3] [1]. It is crucial to prepare the solution fresh and add the

components in the specified sequence to ensure proper mixing and stability.

Q2: The compound won't dissolve in my experiment. What are my options? If you are facing solubility

issues, consider these steps:

¢ Verify the Salt Form: Confirm whether you are using the free base or the hydrochloride salt, as this
can affect solubility. The data provided here primarily pertains to the free base.

¢ Use a Sequential Dilution Method: Do not mix all components at once. Always start with a
concentrated stock in DMSO and then add the co-solvents (like PEG300, Tween-80) sequentially,
mixing thoroughly at each step [3] [1].

e Explore Alternative Formulations: If one formulation does not work, try another. Formulation 2,
which uses SBE-B-CD (sulfobutylether-B-cyclodextrin) as a solubilizing agent, can be an excellent
alternative [3] [1].

Q3: How should I store Verosudil stock solutions and the pure powder?

e Pure Powder: The solid powder should be stored at -20°C, which is stable for 3 years, or at 4°C for 2
years [1].

¢ Stock Solutions in DMSO: Aliquot and store at -80°C for up to 6 months or at -20°C for 1 month.
Avoid repeated freeze-thaw cycles [3] [1].

¢ Fresh Working Formulations: For the best results, use aqueous working formulations immediately
after preparation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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